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Cat. No.: B1582976 Get Quote

Authored for Researchers, Scientists, and Drug Development Professionals

Preamble: Acknowledging the Inherent Risk
Triisopropylphosphine (Pi-Pr₃) is a versatile and powerful tool in modern synthetic chemistry,

valued for its steric bulk and strong electron-donating properties as a ligand in catalysis and

organometallic chemistry.[1][2] However, its utility is matched by its significant and immediate

hazards. This guide is predicated on a single, non-negotiable principle: the safe handling of

triisopropylphosphine is not a matter of following a checklist but of cultivating a deep,

mechanistic understanding of its reactivity and implementing a self-validating system of

controls. This document serves as a technical resource to explain the causality behind

essential safety protocols, empowering researchers to not only follow procedures but to

anticipate, assess, and mitigate risks proactively.

Hazard Analysis: Understanding the Adversary
A thorough risk assessment begins with a complete understanding of the compound's

properties and hazards. Triisopropylphosphine is a pyrophoric liquid, meaning it will ignite

spontaneously upon contact with air.[3] This is its most immediate and dangerous

characteristic. Compounding this is its severe corrosivity and reactivity with water.

Physicochemical Properties
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A foundational understanding of the physical properties of Pi-Pr₃ is essential for its safe

manipulation.

Property Value Source

Molecular Formula C₉H₂₁P [4]

Molar Mass 160.24 g/mol [5]

Appearance Colorless liquid [1]

Density 0.839 g/mL at 25 °C [4]

Boiling Point 81 °C at 22 mmHg [4]

Solubility Soluble in alkanes [4]

Hazard Identification & Classification
The Globally Harmonized System (GHS) and National Fire Protection Association (NFPA) 704

standard provide a concise summary of the risks.
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Classification
System

Rating Hazard Description Source(s)

GHS Pictograms 🔥 corrosive

Flammable/Pyrophoric

: Catches fire

spontaneously if

exposed to air.

[3][6]

Corrosive: Causes

severe skin burns and

eye damage.

[6][7]

GHS Hazard

Statements
H250

Catches fire

spontaneously if

exposed to air.

[5][6]

H314

Causes severe skin

burns and eye

damage.

[5][6]

NFPA 704 Diamond 💙 3

Health (Blue): Short

exposure could cause

serious temporary or

moderate residual

injury.

[7]

❤️ 4

Flammability (Red):

Will rapidly or

completely vaporize at

normal temperature

and pressure, or is

readily dispersed in air

and will burn readily.

Includes pyrophoric

substances.

[7]

💛 0 Instability (Yellow):

Normally stable, even

under fire exposure

conditions, and is not

reactive with water.

[7]
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Note: While the formal

rating is 0, Pi-Pr₃ does

react with water, and

this rating should be

interpreted with

extreme caution in the

context of its other

hazards.

The primary causality for these hazards lies in the lone pair of electrons on the phosphorus

atom, which is highly susceptible to rapid and exothermic oxidation upon exposure to air.

Engineering Controls: Establishing a Safe
Workspace
Engineering controls are the first and most critical line of defense, designed to isolate the

researcher from the hazard. The choice of control is dictated by the scale and nature of the

procedure.

Fume Hood vs. Glove Box
All manipulations involving triisopropylphosphine must be conducted within a certified

chemical fume hood or, preferably, an inert atmosphere glove box.[8] The decision between

these two is a critical risk assessment step.

Chemical Fume Hood: Acceptable only for transfers of very small quantities (<10 mL) using

robust, air-free techniques (e.g., Schlenk line). The sash must be kept at the lowest possible

position.[8] The workspace must be clear of all flammable and combustible materials,

including paper towels.[9][10]

Inert Atmosphere Glove Box: The required control for handling larger quantities or for any

procedure where the risk of atmospheric exposure is elevated. It provides the most reliable

method for excluding air and moisture.[8]
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Start: Plan to use P(i-Pr)3

Quantity > 10 mL or
prolonged/complex manipulation?

Use Chemical Fume Hood with Schlenk Line

No

Use Inert Atmosphere Glove Box

Yes

Proceed with Caution
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Preparation Phase

Transfer Phase

Shutdown & Cleaning Phase

1. Assemble & Dry Glassware
(Reaction Flask, Cannula)

2. Purge System with Inert Gas

3. Securely Clamp Reagent
& Receiving Flasks

4. Insert Cannula into
Reagent Headspace

5. Insert Other End into
Receiving Flask Septum

6. Apply Positive N2 Pressure
to Reagent Bottle

7. Lower Cannula into
P(i-Pr)3 Liquid

8. Liquid Transfers via Pressure

9. Raise Cannula into Headspace

10. Flush Cannula with N2

11. Remove Cannula from
Receiving Flask

12. Remove Cannula from
Reagent Bottle

13. Immediately Quench Cannula

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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